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Compound Name: _
dimethylethyl)benzoate

Cat. No.: B158534

For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium 4-(1,1-dimethylethyl)benzoate, also known as Barium 4-tert-butylbenzoate, is an
organometallic compound. While the primary applications of this specific molecule appear to be
in materials science, particularly as a heat stabilizer for polymers like PVC, this guide provides
a comprehensive overview of its chemical and physical properties. This document also outlines
a probable experimental protocol for its synthesis and characterization based on established
methods for analogous barium carboxylates.

It is important to note that a thorough review of scientific literature did not yield any information
on the application of Barium 4-(1,1-dimethylethyl)benzoate in drug development or its
interaction with biological signaling pathways. Therefore, a discussion of its role in a
pharmacological context or a corresponding signaling pathway diagram cannot be provided at
this time.

Core Quantitative Data

The following table summarizes the key quantitative data for Barium 4-(1,1-
dimethylethyl)benzoate.
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Property Value Reference(s)
Molecular Weight 491.77 g/mol [1]
Chemical Formula C22H26Ba0Os4 [1]
CAS Number 10196-68-6 [2]
Appearance White powder [1]
Melting Point 164.5-165.5 °C [1]
Boiling Point 283.3 °C (at 760 mmHg) [1]
Density 1.056 g/cm3 [1]
Exact Mass 492.088357 g/mol [1]

Monoisotopic Mass

492.088357 g/mol

[1]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of Barium 4-(1,1-

dimethylethyl)benzoate are not readily available in peer-reviewed literature, a plausible

synthesis can be extrapolated from general methods for preparing barium carboxylates. The

following protocol describes a common precipitation method.[1]

Synthesis of Barium 4-(1,1-dimethylethyl)benzoate via Precipitation

Objective: To synthesize Barium 4-(1,1-dimethylethyl)benzoate from 4-(1,1-

dimethylethyl)benzoic acid and a soluble barium salt.

Materials:

Methanol

Sodium hydroxide (NaOH)

4-(1,1-dimethylethyl)benzoic acid

Barium chloride dihydrate (BaClz-2H20)
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« Distilled water

Procedure:

e Preparation of Sodium 4-(1,1-dimethylethyl)benzoate:
o Dissolve a stoichiometric amount of 4-(1,1-dimethylethyl)benzoic acid in methanol.
o Separately, prepare a solution of sodium hydroxide in methanol.

o Slowly add the sodium hydroxide solution to the benzoic acid solution under constant
stirring to form sodium 4-(1,1-dimethylethyl)benzoate.

o The formation of a white precipitate of the sodium salt may be observed. The salt can be
isolated or used directly in the next step.

e Precipitation of Barium 4-(1,1-dimethylethyl)benzoate:
o Dissolve the sodium 4-(1,1-dimethylethyl)benzoate in distilled water.

o In a separate beaker, dissolve a stoichiometric amount of barium chloride dihydrate in
distilled water.

o Slowly add the barium chloride solution to the sodium 4-(1,1-dimethylethyl)benzoate
solution with vigorous stirring.

o Awhite precipitate of Barium 4-(1,1-dimethylethyl)benzoate will form.
« Isolation and Purification:
o Collect the precipitate by vacuum filtration.
o Wash the precipitate with distilled water to remove any remaining sodium chloride.

o Further washing with a small amount of cold methanol may be performed to remove any
unreacted organic starting materials.
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o Dry the purified product in a vacuum oven at a suitable temperature (e.g., 60-80 °C) to a
constant weight.

Characterization:

The identity and purity of the synthesized Barium 4-(1,1-dimethylethyl)benzoate can be
confirmed using standard analytical techniques such as:

« Infrared (IR) Spectroscopy: To identify the characteristic carboxylate stretches.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR of the corresponding
free acid (after acidification of the barium salt) can confirm the organic ligand structure.

o Elemental Analysis: To determine the percentage of carbon, hydrogen, and barium, and
confirm the empirical formula.

o Thermogravimetric Analysis (TGA): To study its thermal decomposition profile.[3][4]

Visualizations

The following diagrams illustrate the logical workflow for the synthesis of Barium 4-(1,1-
dimethylethyl)benzoate and a conceptual representation of its role as a PVC stabilizer.
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Neutralization Step 3: Isolation and Purification

4-(1,1-dimethylethy))benzoic Acid Addition

Step 2: Precipitation

Barium Chioride Solution Barium 4-(1,1-dimethylethyl)benzoate (Precipitate)
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Caption: Synthesis Workflow for Barium 4-(1,1-dimethylethyl)benzoate.
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Caption: Conceptual Role of Barium Carboxylates in PVC Stabilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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